Cas no 1822678-65-8 (2H-Pyran, tetrahydro-4-(trimethoxymethyl)-)

• Product Name: 2H-Pyran, tetrahydro-4-(trimethoxymethyl)-
• CAS No: 1822678-65-8
• MF: C₉H₁₈O₄
• MW: 190.236823558807
• CID: 6006075
• PubChem ID: 121597168
• Update Time: 2025-10-30

2H-Pyran, tetrahydro-4-(trimethoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran, tetrahydro-4-(trimethoxymethyl)-
• EN300-7425264
• 1822678-65-8
• 4-(Trimethoxymethyl)oxane
• AKOS026726243

• Inchi： 1S/C9H18O4/c1-10-9(11-2,12-3)8-4-6-13-7-5-8/h8H,4-7H2,1-3H3
• InChI Key： KIUXMKKSPICIKQ-UHFFFAOYSA-N
• SMILES： C1OCCC(C(OC)(OC)OC)C1

Computed Properties

• Exact Mass: 190.12050905g/mol
• Monoisotopic Mass: 190.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• Density: 1.040±0.06 g/cm3(Predicted)
• Boiling Point: 213.7±20.0 °C(Predicted)

Additional information on 2H-Pyran, tetrahydro-4-(trimethoxymethyl)-

Comprehensive Overview of 2H-Pyran, tetrahydro-4-(trimethoxymethyl)- (CAS No. 1822678-65-8)

The compound 2H-Pyran, tetrahydro-4-(trimethoxymethyl)- (CAS No. 1822678-65-8) is a specialized organic molecule that has garnered significant attention in the fields of synthetic chemistry and material science. With its unique structural features, including a tetrahydro-2H-pyran core and a trimethoxymethyl substituent, this compound serves as a versatile intermediate in the synthesis of complex molecules. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of advanced materials and fine chemicals.

One of the key reasons for the growing interest in 2H-Pyran, tetrahydro-4-(trimethoxymethyl)- is its role in green chemistry and sustainable synthesis. As the demand for eco-friendly chemical processes rises, this compound's ability to participate in catalytic reactions and its compatibility with renewable feedstocks make it a valuable asset. Additionally, its tetrahydro-2H-pyran moiety is a common motif in bioactive molecules, which has led to investigations into its potential use in pharmaceutical research.

From a technical perspective, the trimethoxymethyl group in 2H-Pyran, tetrahydro-4-(trimethoxymethyl)- offers unique reactivity patterns, enabling selective functionalization. This characteristic is particularly useful in the design of polymers and agrochemicals, where precise molecular modifications are critical. Recent studies have highlighted its utility in creating high-performance materials with enhanced thermal stability and mechanical properties, aligning with the current trend toward lightweight and durable composites.

Another area where 2H-Pyran, tetrahydro-4-(trimethoxymethyl)- shows promise is in the field of flavor and fragrance chemistry. The compound's structural similarity to naturally occurring pyran derivatives makes it a candidate for synthesizing novel aroma compounds. This application is especially relevant given the increasing consumer demand for natural and synthetic flavor enhancers in the food and beverage industry.

In summary, 2H-Pyran, tetrahydro-4-(trimethoxymethyl)- (CAS No. 1822678-65-8) is a multifaceted compound with broad applicability across multiple industries. Its unique chemical properties, combined with the growing emphasis on sustainability and innovation, position it as a key player in the future of chemical research and development. As advancements in synthetic methodologies continue, the potential uses of this compound are expected to expand even further.